(E)-4-((3-allyl-5-(2-((4-bromophenyl)amino)-2-oxoethyl)-4-oxothiazolidin-2-ylidene)amino)benzoic acid
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Description
(E)-4-((3-allyl-5-(2-((4-bromophenyl)amino)-2-oxoethyl)-4-oxothiazolidin-2-ylidene)amino)benzoic acid is a useful research compound. Its molecular formula is C21H18BrN3O4S and its molecular weight is 488.36. The purity is usually 95%.
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Scientific Research Applications
Photodynamic Therapy Applications
One study highlights the synthesis and characterization of zinc phthalocyanine substituted with Schiff base derivatives, demonstrating their useful properties as photosensitizers in photodynamic therapy. These compounds exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, important for Type II mechanisms in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).
Antimicrobial Activities
Several studies focus on the antimicrobial screening of thiazolidinone and benzothiazole derivatives. For example, new 4-thiazolidinones of nicotinic acid with 2-amino-6-methylbenzothiazole were prepared and showed antimicrobial activity against various bacteria and fungal species, comparable with standard drugs (Patel & Shaikh, 2010). Another study synthesized benzothiazole-imino-benzoic acid ligands and their metal complexes, demonstrating good antimicrobial activity against human epidemic causing bacterial strains (Mishra et al., 2019).
Biological Activity and Inhibition
Research on excitatory amino acid transporter subtype 1 (EAAT1) inhibitors identified a compound with a distinct preference as an inhibitor at EAAT1 compared to EAAT2 and EAAT3. This discovery supplements the pharmacological tools in the EAAT field and suggests that EAAT ligands not derived from α-amino acids have potential for subtype-selective modulation of transporters (Hansen et al., 2016).
Properties
IUPAC Name |
4-[[5-[2-(4-bromoanilino)-2-oxoethyl]-4-oxo-3-prop-2-enyl-1,3-thiazolidin-2-ylidene]amino]benzoic acid |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18BrN3O4S/c1-2-11-25-19(27)17(12-18(26)23-15-9-5-14(22)6-10-15)30-21(25)24-16-7-3-13(4-8-16)20(28)29/h2-10,17H,1,11-12H2,(H,23,26)(H,28,29) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KPSCIXLQQPQCMF-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN1C(=O)C(SC1=NC2=CC=C(C=C2)C(=O)O)CC(=O)NC3=CC=C(C=C3)Br |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18BrN3O4S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
488.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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